Cas no 1241684-03-6 ((2R)-2-amino-3-(2,6-dichlorophenyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(2,6-dichlorophenyl)propanoic acid
• CAS No: 1241684-03-6
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD07372022
• CID: 2092798
• PubChem ID: 29080585
• Update Time: 2025-06-25

(2R)-2-amino-3-(2,6-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid
• 2,6-Dichloro-D-phenylalanine
• H-D-Phe(2,6-DiCl)-OH
• MFCD07372022
• CS-0145625
• (2R)-2-amino-3-(2,6-dichlorophenyl)propanoic acid
• AKOS025117400
• F16418
• 2,6-Dichloro-D-phenylalanine (H-D-Phe(2,6-diCl)-OH)
• 1241684-03-6
• A890585
• D-Phenylalanine, 2,6-dichloro-
• DB-192103

• MDL： MFCD07372022
• Inchi： 1S/C9H9Cl2NO2/c10-6-2-1-3-7(11)5(6)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m1/s1
• InChI Key： LWFYNRYRKMEIIJ-MRVPVSSYSA-N
• SMILES： ClC1C=CC=C(C=1C[C@H](C(=O)O)N)Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-3-(2,6-dichlorophenyl)propanoic acid

Introduction to (2R)-2-amino-3-(2,6-dichlorophenyl)propanoic Acid (CAS No. 1241684-03-6)

(2R)-2-amino-3-(2,6-dichlorophenyl)propanoic acid, with the CAS number 1241684-03-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and the presence of chloro substituents on the aromatic ring, contribute to its intriguing pharmacological properties.

The< strong> (2R)-configuration of the amino acid derivative is crucial as it influences the stereochemical interactions of the compound with biological targets. In recent years, there has been a growing interest in chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. The< strong> 2,6-dichlorophenyl moiety is another key feature that contributes to the compound's reactivity and binding affinity. This group not only enhances the molecule's solubility in polar environments but also plays a critical role in modulating its interaction with enzymes and receptors.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that< strong> (2R)-2-amino-3-(2,6-dichlorophenyl)propanoic acid can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions are thought to be mediated by the< strong> 2-amino group and the< strong> 3-(2,6-dichlorophenyl)propanoic acid backbone, which provide multiple sites for hydrogen bonding and hydrophobic interactions.

In the realm of drug discovery, this compound has been explored for its potential as an intermediate in the synthesis of more complex molecules. The presence of both an amino group and a carboxylic acid group makes it a versatile building block for peptidomimetics and other pharmacologically active agents. Researchers have leveraged these functional groups to design molecules with improved pharmacokinetic profiles and reduced toxicity.

The< strong>CAS number 1241684-03-6 serves as a unique identifier for this compound, ensuring consistency in scientific literature and patent filings. This standardized nomenclature is essential for researchers who need to reference specific chemical entities accurately. The compound's synthesis involves multi-step organic reactions, including chiral resolution techniques to obtain the desired enantiomer.

One of the most compelling aspects of< strong>(2R)-2-amino-3-(2,6-dichlorophenyl)propanoic acid is its potential application in treating various diseases. Preclinical studies have suggested that this molecule may exhibit therapeutic effects in areas such as inflammation, pain management, and neurodegenerative disorders. The< strong> 2,6-dichlorophenyl group has been shown to enhance binding affinity to certain enzymes, while the chiral center ensures that only one enantiomer is active.

The pharmaceutical industry has been particularly interested in developing drugs that target specific biological pathways with high selectivity. This compound's unique structure makes it a promising candidate for such applications. By modulating its chemical properties, researchers can fine-tune its activity against desired targets while minimizing side effects.

In conclusion, (2R)-2-amino-3-(2,6-dichlorophenyl)propanoic acid (CAS No. 1241684-03-6) represents an exciting advancement in medicinal chemistry. Its chiral configuration, functional groups, and potential biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing health challenges of our time.